
physicochemical properties of 5-Bromopyridine-
2-sulfonyl chloride

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
5-Bromopyridine-2-sulfonyl

chloride

Cat. No.: B1521921 Get Quote

An In-depth Technical Guide to 5-Bromopyridine-2-sulfonyl Chloride: Properties, Reactivity,

and Applications

Authored by a Senior Application Scientist
Abstract
5-Bromopyridine-2-sulfonyl chloride is a pivotal reagent in modern organic and medicinal

chemistry. Characterized by a highly reactive sulfonyl chloride group and a functionalized

pyridine core, this compound serves as a versatile building block for the synthesis of a wide

array of biologically active molecules. Its unique electronic and structural properties allow for

precise chemical modifications, making it an invaluable intermediate in the development of

novel pharmaceuticals and agrochemicals. This guide provides a comprehensive overview of

its physicochemical properties, reactivity, synthesis, handling protocols, and key applications,

offering field-proven insights for researchers and drug development professionals.

Molecular Structure and Physicochemical Profile
The utility of 5-Bromopyridine-2-sulfonyl chloride stems from its distinct molecular

architecture. The structure features a pyridine ring, a six-membered heterocycle containing a

nitrogen atom, which influences the molecule's electronic properties and solubility.[1] A bromine

atom is substituted at the 5-position, offering a site for further functionalization through

reactions like palladium-catalyzed cross-coupling.[1] The key to its reactivity, however, is the
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sulfonyl chloride (-SO₂Cl) group at the 2-position. The sulfur atom in this group is highly

electrophilic, making it susceptible to nucleophilic attack, which is the basis for its primary

applications in synthesis.[1][2]

Core Physicochemical Data
A summary of the essential physicochemical properties of 5-Bromopyridine-2-sulfonyl
chloride is presented below for quick reference.

Property Value Source(s)

CAS Number 874959-68-9 [2][3]

Molecular Formula C₅H₃BrClNO₂S [2]

Molecular Weight 256.51 g/mol [2]

Appearance White solid [2]

Melting Point 80-83 °C [3]

Boiling Point 301 °C at 760 mmHg [3]

Solubility
Soluble in chloroform.[4]

Insoluble in water.

Storage Conditions

Store at 0-8 °C[2] or in a

freezer at -20°C under an inert

atmosphere.[3][4]

Synthesis and Workflow
While multiple synthetic routes exist, sulfonyl chlorides are commonly prepared through the

oxidative chlorination of corresponding sulfur compounds like thiols or the conversion of

sulfonyl hydrazides.[5] A general and efficient method involves the reaction of a sulfonyl

hydrazide with an N-halosuccinimide (NCS for chlorides, NBS for bromides).[5] This approach

is often clean, rapid, and proceeds in high yields under mild conditions.[5]
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General Synthesis Workflow

Pyridine-based Sulfonyl Hydrazide

N-Chlorosuccinimide (NCS)
in Acetonitrile (CH3CN)

 Add

Stir at Room Temperature

Solvent Removal &
Flash Column Chromatography

 Purification

5-Bromopyridine-2-sulfonyl Chloride

Click to download full resolution via product page

Caption: General workflow for synthesizing sulfonyl chlorides.

Chemical Reactivity and Mechanistic
Considerations
The synthetic utility of 5-Bromopyridine-2-sulfonyl chloride is dominated by the

electrophilicity of the sulfonyl chloride functional group. This group readily reacts with a wide

range of nucleophiles, making it a cornerstone for creating sulfonamides and sulfonate esters.
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Sulfonamide Formation
The reaction with primary or secondary amines is one of the most important transformations,

yielding sulfonamides. This functional group is a well-established pharmacophore present in

numerous drugs, including antibacterial and diuretic agents.[1] The reaction proceeds via a

nucleophilic attack of the amine nitrogen on the electrophilic sulfur atom, followed by the

elimination of hydrogen chloride.

Sulfonate Ester Formation
Similarly, reaction with alcohols or phenols produces sulfonate esters.[1] These esters are not

only stable compounds but can also serve as excellent leaving groups in subsequent

nucleophilic substitution reactions, further expanding the synthetic possibilities.

Derivatization at the Bromine Position
The bromine atom on the pyridine ring provides a secondary site for modification. It can

participate in various palladium-catalyzed cross-coupling reactions, such as Suzuki or

Sonogashira couplings, allowing for the attachment of diverse aryl or alkyl groups.[1] This dual

reactivity—at both the sulfonyl chloride and the bromine—makes it a highly valuable and

versatile intermediate for building molecular complexity.[1]

Key Synthetic Transformations

5-Bromopyridine-2-sulfonyl Chloride

Primary/Secondary Amine
(R₂NH)

Alcohol/Phenol
(R-OH)

Boronic Acid / Alkyne
(Pd-Catalyzed Coupling)

Sulfonamide Derivative

 Nucleophilic Substitution

Sulfonate Ester Derivative

 Nucleophilic Substitution

Coupled Pyridine Derivative

 Cross-Coupling Reaction
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Caption: Key reaction pathways for 5-Bromopyridine-2-sulfonyl chloride.

Spectroscopic Characterization
Structural elucidation and purity assessment rely on standard spectroscopic techniques.

Infrared (IR) Spectroscopy: The sulfonyl chloride group gives rise to strong, characteristic

absorption bands. These typically appear in the regions of 1410-1370 cm⁻¹ and 1204-1166

cm⁻¹ for the asymmetric and symmetric SO₂ stretching vibrations, respectively.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy: In ¹H NMR, the protons on the pyridine

ring will appear as distinct signals in the aromatic region. The strong electron-withdrawing

effect of the sulfonyl chloride group will cause deshielding of adjacent protons, shifting their

signals downfield.[6] ChemicalBook provides access to ¹H NMR spectra for this compound.

[7]

Mass Spectrometry (MS): Mass spectrometry will show the molecular ion peak

corresponding to its mass. A characteristic isotopic pattern will be observed due to the

presence of both bromine (⁷⁹Br and ⁸¹Br in ~1:1 ratio) and chlorine (³⁵Cl and ³⁷Cl in ~3:1

ratio), which aids in confirming the compound's identity.[6]

Safety, Handling, and Storage
5-Bromopyridine-2-sulfonyl chloride is a reactive and hazardous chemical that requires

careful handling.

Hazards: It is classified as corrosive and can cause severe skin burns and eye damage. It is

also a skin sensitizer. The compound is moisture-sensitive and reacts with water, potentially

liberating toxic gas.[8]

Handling: Work should be conducted in a well-ventilated fume hood. Appropriate personal

protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab

coat, is mandatory. Avoid inhalation of dust and contact with skin and eyes.[8]
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Storage: Due to its moisture sensitivity, it must be stored in a tightly sealed container under

an inert atmosphere (e.g., argon or nitrogen).[8][9] Recommended storage is in a dry, cool

place, with temperatures between 0-8 °C[2] or in a freezer at -20 °C for long-term stability.[3]

[4] It is incompatible with strong oxidizing agents, strong acids, strong bases, and amines.[8]

Applications in Research and Development
The unique properties of 5-Bromopyridine-2-sulfonyl chloride make it a preferred

intermediate in several high-value chemical industries.

Pharmaceutical Synthesis: It is a crucial building block for creating new drug candidates.[1]

[2] The ability to easily form sulfonamides and further derivatize the pyridine core allows

medicinal chemists to generate libraries of complex molecules for screening and lead

optimization in areas such as anti-inflammatory and antibacterial drug discovery.[2]

Agrochemical Development: In the agrochemical sector, it is used to synthesize novel

herbicides and pesticides.[1][2] The specific molecular framework is leveraged to design

compounds with high efficacy and selectivity for crop protection.[2]

Material Science: The compound is also utilized in creating specialty polymers and materials

where the incorporation of the sulfonyl group can impart specific desired properties.[2]

Conclusion
5-Bromopyridine-2-sulfonyl chloride is a powerful and versatile reagent whose value is

firmly established in synthetic chemistry. Its dual reactivity, stemming from the electrophilic

sulfonyl chloride group and the modifiable bromine substituent, provides a robust platform for

the construction of complex molecular architectures. For researchers in drug discovery and fine

chemical synthesis, a thorough understanding of its properties, reactivity, and handling

requirements is essential for leveraging its full synthetic potential safely and effectively.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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